Cas no 1251635-52-5 (5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1251635-52-5
• MF: C₁₅H₁₆N₆O₃S₂
• MW: 392.455939292908
• CID: 6003071
• PubChem ID: 49670143
• Update Time: 2025-10-28

5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• VU0530398-1
• 1251635-52-5
• F6042-0071
• 5-methyl-N-(4-sulfamoylphenethyl)-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• 5-methyl-N-[2-(4-sulfamoylphenyl)ethyl]-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide
• AKOS024530153
• 5-methyl-N-[2-(4-sulfamoylphenyl)ethyl]-1-(1,3-thiazol-2-yl)triazole-4-carboxamide

• Inchi： 1S/C15H16N6O3S2/c1-10-13(19-20-21(10)15-18-8-9-25-15)14(22)17-7-6-11-2-4-12(5-3-11)26(16,23)24/h2-5,8-9H,6-7H2,1H3,(H,17,22)(H2,16,23,24)
• InChI Key： KJRKCBMUMYXTHU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCNC(C1=C(C)N(C2=NC=CS2)N=N1)=O)(N)(=O)=O

Computed Properties

• Exact Mass: 392.07253074g/mol
• Monoisotopic Mass: 392.07253074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 170Ų

Additional information on 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1251635-52-5): A Comprehensive Overview

5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1251635-52-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring, a thiazole moiety, and a sulfamoyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The triazole ring is a well-known heterocyclic structure that is widely used in drug design due to its stability and ability to form hydrogen bonds. The presence of the triazole ring in 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide enhances its pharmacological properties by improving its metabolic stability and bioavailability. Additionally, the triazole ring can interact with various biological targets, making it a valuable scaffold for drug development.

The thiazole moiety is another important structural feature of this compound. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anticancer properties. The thiazole group in 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide contributes to its potential as a therapeutic agent by enhancing its binding affinity to specific protein targets.

The sulfamoyl group is a functional group that is often used in drug design to improve the solubility and bioavailability of compounds. In the context of 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide, the sulfamoyl group plays a crucial role in modulating the compound's interactions with biological systems. Recent studies have shown that sulfamoyl-containing compounds can exhibit potent anti-inflammatory and antiproliferative effects.

The combination of these structural elements in 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide results in a compound with a wide range of potential therapeutic applications. Research has focused on its use as an antitumor agent due to its ability to inhibit the growth of various cancer cell lines. In vitro studies have demonstrated that this compound can induce apoptosis and cell cycle arrest in cancer cells, making it a promising candidate for further development.

Beyond its antitumor properties, 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide has also shown potential as an anti-inflammatory agent. Inflammation is a key factor in many diseases, including arthritis and cardiovascular disorders. Preclinical studies have indicated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines and mediators.

The pharmacokinetic properties of 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide have been extensively studied to optimize its therapeutic potential. Research has shown that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These properties are essential for ensuring that the drug reaches its intended target at effective concentrations while minimizing side effects.

In addition to its therapeutic applications, 5-methyl-N-2-(4-sulfamoylphenyl)ethyl-1-(1,3-thiazol-2-y l)-1H - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ -tr iazole - 4 - carbox amide has been explored for its use as a chemical probe in biological research. Chemical probes are small molecules that can be used to study the function of specific proteins or pathways in cells. The unique structural features of this compound make it an ideal candidate for such applications.

The synthesis of 5-methyl-N - 2 - (4 - sulf am oy lph en y l )et h y l - 1 - ( ́ ´ ` ` ` ` ` ` ` ` ` ` ` ` ` ` ` ` ( t hi az ol - 2 - y l ) - H - , , , t r iaz ol e - car box am ide strong > involves several steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound.

In conclusion,< strong >5 - methyl - N - ( )et h y l ( t hi az ol ) t r iaz ol e car box am ide strong > (CAS No . ) represents a significant advancement in medicinal chemistry and pharmaceutical research . Its unique structural features , combined with its diverse biological activities , make it a promising candidate for further development as a therapeutic agent . Ongoing research continues to uncover new applications and mechanisms of action for this compound , highlighting its potential impact on human health . p >